Cas no 1932365-28-0 (methyl (1R,5S)-6-azabicyclo3.2.1octane-5-carboxylate)

Methyl (1R,5S)-6-azabicyclo[3.2.1]octane-5-carboxylate is a chiral bicyclic compound featuring a rigid azabicyclo[3.2.1]octane scaffold with a carboxylate ester functional group. Its stereochemically defined structure makes it a valuable intermediate in organic synthesis, particularly for the development of pharmaceuticals and bioactive molecules. The (1R,5S) configuration ensures high enantiopurity, which is critical for applications requiring precise stereocontrol. The ester group enhances solubility and reactivity, facilitating further derivatization. This compound is often employed in asymmetric synthesis and medicinal chemistry research due to its constrained ring system, which can influence conformational stability and binding affinity in target molecules. Its synthetic utility and stereochemical integrity make it a preferred choice for advanced chemical applications.
methyl (1R,5S)-6-azabicyclo3.2.1octane-5-carboxylate structure
1932365-28-0 structure
Product Name:methyl (1R,5S)-6-azabicyclo3.2.1octane-5-carboxylate
CAS No:1932365-28-0
MF:C9H15NO2
MW:169.220902681351
CID:5766142
PubChem ID:121604956
Update Time:2025-10-19

methyl (1R,5S)-6-azabicyclo3.2.1octane-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • AKOS026740392
    • methyl (1R,5S)-6-azabicyclo[3.2.1]octane-5-carboxylate
    • 1932365-28-0
    • EN300-1069473
    • methyl (1R,5S)-6-azabicyclo3.2.1octane-5-carboxylate
    • Inchi: 1S/C9H15NO2/c1-12-8(11)9-4-2-3-7(5-9)6-10-9/h7,10H,2-6H2,1H3/t7-,9+/m1/s1
    • InChI Key: WCQGXPRCBSWAEL-APPZFPTMSA-N
    • SMILES: O(C)C([C@@]12CCC[C@@H](CN1)C2)=O

Computed Properties

  • Exact Mass: 169.110278721g/mol
  • Monoisotopic Mass: 169.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 38.3Ų

methyl (1R,5S)-6-azabicyclo3.2.1octane-5-carboxylate Pricemore >>

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Additional information on methyl (1R,5S)-6-azabicyclo3.2.1octane-5-carboxylate

Comprehensive Overview of Methyl (1R,5S)-6-azabicyclo[3.2.1]octane-5-carboxylate (CAS No. 1932365-28-0)

The compound methyl (1R,5S)-6-azabicyclo[3.2.1]octane-5-carboxylate (CAS No. 1932365-28-0) is a bicyclic organic molecule with significant potential in pharmaceutical and chemical research. Its unique structure, featuring a 6-azabicyclo[3.2.1]octane core, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its stereospecificity and functional versatility, which align with current trends in drug discovery, such as the development of chiral building blocks and small-molecule therapeutics.

In recent years, the demand for enantiomerically pure compounds like methyl (1R,5S)-6-azabicyclo[3.2.1]octane-5-carboxylate has surged, driven by advancements in asymmetric synthesis and catalysis. This compound’s carboxylate ester group further enhances its utility in medicinal chemistry, enabling facile derivatization for structure-activity relationship (SAR) studies. Its CAS No. 1932365-28-0 is frequently searched in academic and industrial databases, reflecting its growing relevance.

The azabicyclic scaffold of this compound is particularly noteworthy, as it mimics motifs found in natural products and FDA-approved drugs. For instance, similar frameworks are present in neurological and anti-inflammatory agents, making methyl (1R,5S)-6-azabicyclo[3.2.1]octane-5-carboxylate a candidate for central nervous system (CNS) drug development. This aligns with the rising interest in neurodegenerative disease research and precision medicine, topics dominating scientific literature and search engine queries.

From a synthetic perspective, the stereochemistry of this compound (denoted by 1R,5S) is critical for its applications. Chemists leverage its chiral centers to construct complex heterocycles or peptidomimetics, addressing challenges in drug bioavailability and target selectivity. The methyl ester moiety also offers a handle for further modifications, such as hydrolysis or transesterification, which are common in prodrug design.

Environmental and regulatory considerations further highlight the importance of methyl (1R,5S)-6-azabicyclo[3.2.1]octane-5-carboxylate. Unlike many volatile organic compounds, its stability and low toxicity profile make it suitable for green chemistry initiatives. This resonates with the global push for sustainable synthesis, a topic frequently searched alongside biodegradable intermediates and eco-friendly catalysts.

In summary, methyl (1R,5S)-6-azabicyclo[3.2.1]octane-5-carboxylate (CAS No. 1932365-28-0) represents a multifaceted tool for modern chemistry. Its applications span drug discovery, material science, and catalysis, while its structural features cater to the demand for chiral precision and synthetic efficiency. As research continues, this compound is poised to play a pivotal role in addressing unmet needs in healthcare and industrial chemistry.

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